Cas no 1955498-33-5 ((1H-pyrrol-3-yl)methanamine hydrochloride)
(1H-pyrrol-3-yl)methanamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- C-(1H-Pyrrol-3-yl)-methylamine hydrochloride
- (1H-pyrrol-3-yl)methanamine hydrochloride
-
- MDL: MFCD26954824
- Inchi: 1S/C5H8N2.ClH/c6-3-5-1-2-7-4-5;/h1-2,4,7H,3,6H2;1H
- InChI Key: KZEFEZNMPDEKCN-UHFFFAOYSA-N
- SMILES: Cl.N1C=CC(=C1)CN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 54
- Topological Polar Surface Area: 41.8
(1H-pyrrol-3-yl)methanamine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB538164-500 mg |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride; . |
1955498-33-5 | 500MG |
€370.80 | 2022-07-28 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0037S-1g |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride |
1955498-33-5 | 96% | 1g |
2501.73CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0037S-5g |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride |
1955498-33-5 | 96% | 5g |
7547.58CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0037S-500mg |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride |
1955498-33-5 | 96% | 500mg |
1679.12CNY | 2021-05-08 | |
| abcr | AB538164-1 g |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride; . |
1955498-33-5 | 1g |
€559.50 | 2023-04-14 | ||
| abcr | AB538164-5 g |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride; . |
1955498-33-5 | 5g |
€1,464.20 | 2022-07-28 | ||
| eNovation Chemicals LLC | D970594-100mg |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride |
1955498-33-5 | 95% | 100mg |
$185 | 2024-07-28 | |
| eNovation Chemicals LLC | D970594-250mg |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride |
1955498-33-5 | 95% | 250mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | D970594-500mg |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride |
1955498-33-5 | 95% | 500mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | D970594-1g |
C-(1H-Pyrrol-3-yl)-methylamine hydrochloride |
1955498-33-5 | 95% | 1g |
$455 | 2024-07-28 |
(1H-pyrrol-3-yl)methanamine hydrochloride Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on (1H-pyrrol-3-yl)methanamine hydrochloride
Recent Advances in the Study of (1H-pyrrol-3-yl)methanamine Hydrochloride (CAS: 1955498-33-5) in Chemical Biology and Pharmaceutical Research
The compound (1H-pyrrol-3-yl)methanamine hydrochloride (CAS: 1955498-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrole ring and amine functional group, has demonstrated potential in various therapeutic applications, including drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and oncological disorders. The unique structural features of (1H-pyrrol-3-yl)methanamine hydrochloride make it a versatile scaffold for medicinal chemistry, enabling the development of novel pharmacophores with enhanced efficacy and selectivity.
One of the most notable advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, recent research has highlighted its utility in the development of inhibitors for protein kinases involved in cancer progression. The ability of (1H-pyrrol-3-yl)methanamine hydrochloride to serve as a building block for these inhibitors underscores its importance in drug design. Additionally, its physicochemical properties, such as solubility and stability, have been optimized to improve bioavailability, making it a promising candidate for further preclinical and clinical studies.
Another area of interest is the compound's potential in neuropharmacology. Preliminary studies suggest that (1H-pyrrol-3-yl)methanamine hydrochloride may interact with neurotransmitter systems, particularly those involving dopamine and serotonin. This has led to investigations into its possible use in the treatment of psychiatric and neurodegenerative disorders. Researchers have employed advanced techniques such as molecular docking and in vitro assays to elucidate its mechanism of action, providing valuable insights into its therapeutic potential. These findings are expected to pave the way for the development of new drugs with improved safety and efficacy profiles.
In addition to its pharmacological applications, (1H-pyrrol-3-yl)methanamine hydrochloride has also been explored in the context of chemical biology. Its reactivity and ability to form stable conjugates with biomolecules have made it a valuable tool for probing biological systems. For example, recent studies have utilized this compound to label proteins and nucleic acids, enabling the visualization and tracking of cellular processes. Such applications highlight its versatility and utility in both basic and applied research.
Despite these promising developments, challenges remain in the widespread adoption of (1H-pyrrol-3-yl)methanamine hydrochloride in pharmaceutical applications. Issues such as scalability of synthesis, cost-effectiveness, and potential off-target effects need to be addressed. However, ongoing research efforts are focused on overcoming these hurdles, with the aim of translating laboratory findings into clinically viable therapies. Collaborative initiatives between academia and industry are expected to play a crucial role in advancing this field.
In conclusion, (1H-pyrrol-3-yl)methanamine hydrochloride (CAS: 1955498-33-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to chemical probes, underscore its potential to contribute to the development of next-generation therapeutics. As research continues to uncover new insights into its properties and mechanisms, this molecule is poised to become a cornerstone in the design of innovative medical solutions.
1955498-33-5 ((1H-pyrrol-3-yl)methanamine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)